2-(2-Chlorophenyl)-1-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone
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Description
2-(2-Chlorophenyl)-1-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H15ClF3N3O2 and its molecular weight is 421.8. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Antimicrobial Evaluation of Oxadiazoles : A study described the synthesis of new 1-(2-aryl-5-phenethyl-1,3,4-oxadiazol-3(2H)-yl)ethanones and evaluated their antibacterial and antifungal activities. Compounds with para-substitution on the phenyl ring were found to have enhanced antimicrobial activity, highlighting the potential of oxadiazole derivatives in developing new antimicrobial agents (Fuloria et al., 2009).
Rapid Synthesis and Pharmacological Evaluation : Another research focused on microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones and thiazolidinones, demonstrating their antimicrobial effectiveness against various bacterial and fungal strains (Mistry & Desai, 2006).
Novel Phenyl Pyrazole, Azetidinone, and Diazenyl Ethanone Derivatives : Research into benzofuran derivatives incorporating phenyl pyrazole, azetidinone, and diazenyl ethanone moieties revealed significant antimicrobial activities, demonstrating the chemical versatility and biological potential of these compounds (Kumar et al., 2007).
Biological Activities Beyond Antimicrobial Effects
Heme Oxygenase Inhibition : A study explored the design of selective heme oxygenase inhibitors using derivatives, including azole-ketones and triazole-ketones. These compounds showed potential for pharmacological and therapeutic applications, indicating the broad biological activity spectrum of these derivatives (Roman et al., 2010).
Anticancer and Antimicrobial Agents : The synthesis and characterization of 3-Chlorophenyl derivatives containing 1,3,4-oxadiazol-2-yl moieties were investigated for their anticancer and antimicrobial properties. Some derivatives showed potent cytotoxicity against the MCF-7 cell line and moderate antibacterial and antifungal activities, underscoring the potential of these compounds in cancer research and antimicrobial therapy (Mahanthesha et al., 2021).
properties
IUPAC Name |
2-(2-chlorophenyl)-1-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClF3N3O2/c21-16-7-2-1-4-12(16)9-17(28)27-10-14(11-27)19-25-18(26-29-19)13-5-3-6-15(8-13)20(22,23)24/h1-8,14H,9-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYNGVWAMTKSMBJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CC2=CC=CC=C2Cl)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClF3N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.